Cas no 512-04-9 (Diosgenin)

Diosgenin is a naturally occurring steroid saponin derived from plant sources such as yam or fenugreek. It possesses estrogenic activity and is widely utilized in the production of progesterone and cortisone derivatives. Diosgenin's key advantages include its versatility, cost-effectiveness, and reduced environmental impact compared to traditional petrochemical-derived alternatives.
Diosgenin structure
Diosgenin structure
Product Name:Diosgenin
CAS No:512-04-9
MF:C27H42O3
MW:414.620588779449
MDL:MFCD00016887
CID:37906
PubChem ID:24893501
Update Time:2025-08-27

Diosgenin Chemical and Physical Properties

Names and Identifiers

    • Diosgenin
    • HYDROXY-5-SPIROSTENE
    • 3b-hydroxy-5-spirostene
    • 3BETA-HYDROXY-5-SPIROSTENE
    • 5,25R-SPIROSTEN-3BETA-OL
    • 5,20-ALPHA, 22-ALPHA, 25D-SPIROSTEN-3-BETA-OL
    • 5, 20, 22, 25D-SPIROSTEN-3-OL
    • [25R]-5-SPIROSTEN-3BETA-OL
    • Diosgenine
    • DIOSGENIN (AS) PrintBack
    • DIOSGENIN(SAPOGENIN)(P) PrintBack
    • Spirost-5-en-3-ol,(3b,25R)-
    • Wild Yam Extract Powder
    • (25R)-5-Spirosten-3β-ol
    • 3β-Hydroxy-5-spirostene
    • DELTA 5,20A,22A,25D-SPIROSTEN-3BETA-OL
    • Nitogenin
    • (25R)-Spirost-5-en-3beta-ol
    • [ "" ]
    • 3β-hydroxy-5-spirostene; nitogenin
    • K49P2K8WLX
    • (25R)-spirost-5-en-3beta-diol
    • (20R,25R)-Spirost-5-en-3beta-ol
    • 22alpha-Spirost-5-en-3beta-ol
    • SP 37
    • (3beta,25R)-spirost-5-en-3-ol
    • (25R)-5-Spirosten-3beta-ol
    • nitrogen in
    • Diosgenin,(S)
    • (7S,8S,10S,13
    • Diosgenine,95%
    • MDL： MFCD00016887
    • Inchi： 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3
    • InChI Key： WQLVFSAGQJTQCK-UHFFFAOYSA-N
    • SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(O)C2
    • BRN： 0094582

Computed Properties

  • Exact Mass: 414.31300
  • Monoisotopic Mass: 414.313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 414.6
  • Surface Charge: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0483 (rough estimate)
  • Melting Point: 205.0 to 208.0 deg-C
  • Boiling Point: 527.1°C at 760 mmHg
  • Flash Point: 272.6 °C
  • Refractive Index: 1.4700 (estimate)
  • Solubility: chloroform: 20 mg/mL, clear, slightly yellow
  • Water Partition Coefficient: Soluble in chloroform (50 mg/ml), ethanol (83 mg/ml at 25°C), water (<1 mg/ml at 25°C), DMSO (<1 mg/ml at 25°C), and methanol.
  • PSA: 38.69000
  • LogP: 5.71390
  • Merck: 3295
  • Specific Rotation: D25 -129° (c = 1.4 in CHCl3)
  • Solubility: Soluble in petroleum ether, ethanol, chloroform and other organic solvents, insoluble in water

Diosgenin Security Information

  • Hazard Statement： H302-H315-H319-H335
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37
  • RTECS：WH1450000
  • Hazardous Material Identification： Xi
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R36/37/38

Diosgenin Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diosgenin Pricemore >>

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MedChemExpress
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Diosgenin Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:512-04-9)Diosgenin
Order Number:CRN0453
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:3641315487@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:512-04-9)Diosgenin
Order Number:LE943;LE10235
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com

Diosgenin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
LC-MS
LC-MS

Diosgenin Related Literature

Related Categories

512-04-9 (Diosgenin) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:512-04-9)Diosgenin
CRN0453
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:512-04-9)Diosgenin
LE943;LE10235
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email